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Compound of Interest

Compound Name: C24H25CIFN302

Cat. No.: B12615158

Disclaimer: A compound with the precise molecular formula C24H25CIFN302 could not be
identified in publicly available chemical databases. Consequently, its IUPAC name and CAS
registry number are not available. This guide has been prepared using the closely related
compound, ethyl 4-[({1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-
yl}methyl)amino]benzoate (Molecular Formula: C24H22FN302), as a representative example
to illustrate the requested data presentation and technical documentation format.

Compound Identification

The following table summarizes the key identifiers for the representative compound, ethyl 4-
[{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}methyl)amino]benzoate.

Identifier Value

ethyl 4-[({1-[(2-fluorophenyl)methyl]-1H-1,3-

IUPAC Name ) )
benzodiazol-2-yl}methyl)amino]benzoate
Molecular Formula C24H22FN302
CCOC(=0O)clcec(ccl)NCe2ne3ccecec3n2Cc4ccce
SMILES
cc4F
InChl Key DONNKEVWLHAFPC-UHFFFAQYSA-N

Hypothetical Biological Activity
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For illustrative purposes, this section presents a hypothetical summary of biological data that
might be generated for a compound of this class. The data in the following table is purely
fictional and intended to demonstrate the requested data presentation format.

Assay Type Target Activity (IC50)
Kinase Inhibition Kinase X 0.15 uM

Kinase Inhibition Kinase Y 2.3 uM

Cell Proliferation Cancer Cell Line A 0.5 uM

Cell Proliferation Cancer Cell Line B 5.8 uM

Representative Experimental Protocol: Synthesis of
a Benzimidazole Derivative

The following is a general, representative protocol for the synthesis of a 1,2-disubstituted
benzimidazole derivative, which is the core scaffold of the example compound. This protocol is
based on established chemical literature for this class of compounds and is provided for
illustrative purposes.

Materials:

o-phenylenediamine

e 2-Fluorobenzaldehyde

o Ethyl 4-(formylamino)benzoate
» Glacial acetic acid

e Sodium borohydride (NaBH4)
e Methanol

o Ethyl acetate
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e Hexane
Procedure:

o Synthesis of the Benzimidazole Core: A solution of o-phenylenediamine (1.0 eq) and 2-
fluorobenzaldehyde (1.0 eq) in glacial acetic acid is stirred at room temperature for 24 hours.
The resulting precipitate is filtered, washed with water, and dried to yield the 2-(2-
fluorophenyl)-1H-benzo[d]imidazole intermediate.

e N-Alkylation: To a solution of the intermediate from step 1 (1.0 eq) in methanol, ethyl 4-
(formylamino)benzoate (1.1 eq) is added, followed by the portion-wise addition of sodium
borohydride (1.5 eq) at 0°C. The reaction mixture is stirred at room temperature for 12 hours.

o Work-up and Purification: The reaction is quenched by the slow addition of water. The
methanol is removed under reduced pressure, and the aqueous layer is extracted with ethyl
acetate. The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, and concentrated. The crude product is purified by column chromatography on silica
gel using a hexane-ethyl acetate gradient to yield the final product.

Visualization of a Hypothetical Signaling Pathway

To fulfill the mandatory visualization requirement, the following diagram illustrates a
hypothetical signaling pathway that could be modulated by a kinase inhibitor. This diagram is
generated using the Graphviz DOT language and adheres to the specified formatting and color
contrast rules.

Hypothetical Kinase Inhibition Pathway

« To cite this document: BenchChem. [Technical Guide: Analysis of a Benzimidazole
Derivative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12615158#c24h25clfn302-iupac-name-and-cas-
number-registration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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